Cas no 949922-61-6 (tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate)

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate structure

949922-61-6 structure

Product Name:tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate

CAS No:949922-61-6

MF:C₁₁H₁₆BrN₃O₂

MW:302.167641639709

MDL:MFCD09701262

CID:796853

PubChem ID:37819064

Update Time:2024-10-25

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- 7-Boc-3-bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine
- Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid,3-bromo-5,6-dihydro-, 1,1-dimethylethyl ester
- tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
- tert-Butyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
- 7-Boc-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
- tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
- PubChem19123
- YTGNTPFZMKDHEY-UHFFFAOYSA-N
- BCP19286
- TRA0032613
- SB1
- 1,1-Dimethylethyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate (ACI)
- MDL： MFCD09701262
- Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(12)6-13-9(15)7-14/h6H,4-5,7H2,1-3H3
- InChI Key： YTGNTPFZMKDHEY-UHFFFAOYSA-N
- SMILES： O=C(N1CCN2C(=NC=C2Br)C1)OC(C)(C)C

Computed Properties

Exact Mass: 301.04300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 306
Topological Polar Surface Area: 47.4

Experimental Properties

Color/Form: White to Yellow Solid
Boiling Point: 432.4℃ at 760 mmHg
Flash Point: 215.29℃
PSA: 47.36000
LogP: 2.33420

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	048476-1g	7-Boc-3-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine	949922-61-6	95%	1g	￡73.00	2022-03-01
Fluorochem	048476-5g	7-Boc-3-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine	949922-61-6	95%	5g	￡212.00	2022-03-01
Fluorochem	048476-10g	7-Boc-3-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine	949922-61-6	95%	10g	￡361.00	2022-03-01
AstaTech	21058-1/G	7-BOC-3-BROMO-5,6-DIHYDRO-8H-IMIDAZO[1,2-A]PYRAZINE	949922-61-6	97%	1g	$149	2023-09-18
AstaTech	21058-5/G	7-BOC-3-BROMO-5,6-DIHYDRO-8H-IMIDAZO[1,2-A]PYRAZINE	949922-61-6	97%	5g	$355	2023-09-18
AstaTech	21058-25/G	7-BOC-3-BROMO-5,6-DIHYDRO-8H-IMIDAZO[1,2-A]PYRAZINE	949922-61-6	97%	25/G	$1200	2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY0787-5g	TERT-BUTYL 3-BROMO-5,6-DIHYDROIMIDAZO[1,2-A]PYRAZINE-7(8H)-CARBOXYLATE	949922-61-6	95%	5g	$241	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T25640-250mg	Tert-Butyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	949922-61-6	98%	250mg	¥129.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T25640-1g	Tert-Butyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	949922-61-6	98%	1g	¥303.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T25640-100mg	Tert-Butyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate	949922-61-6	98%	100mg	¥84.0	2023-09-06

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Production Method

Production Method 1

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Toluene , Tetrahydrofuran ; 2 h, 110 °C
1.2 Reagents: Ammonium chloride

Reference

: Novel bicyclic compounds

, World Intellectual Property Organization, , ,

Production Method 2

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; rt; overnight, rt

Reference

: Heterocyclic compounds and their application in TRPC5 inhibition

, China, , ,

Production Method 3

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ; 30 min, rt → reflux

Reference

: Preparation of benzothiazole, benzoisoxazole and benzodioxole analogs as RXFP1 receptor agonists

, World Intellectual Property Organization, , ,

Production Method 4

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; rt; overnight, rt

Reference

: Heterocyclic compound, and intermediates, preparation method and use

, World Intellectual Property Organization, , ,

Production Method 5

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ; 30 min, reflux

Reference

: Diketopiperidine derivatives as HIV attachment inhibitors and their preparation, pharmaceutical compositions and use in the treatment of HIV infection and AIDS

, World Intellectual Property Organization, , ,

Production Method 6

345311-03-7

949922-61-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Benzene ; 1 h, reflux

Reference

: Preparation of piperazinyloxoalkyl tetrahydroisoquinolines and related analogues as histamine H3 receptor modulators

, World Intellectual Property Organization, , ,

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Raw materials

tert-Butyl 5,6-Dihydroimidazo1,2-Apyrazine-7(8H)-carboxylate

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Preparation Products

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (949922-61-6)

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

949922-61-6 (tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate) Related Products

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Cas no 949922-61-6 (tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate)

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Security Information

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Pricemore >>

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Raw materials

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Preparation Products

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Related Literature

Related Categories

949922-61-6 (tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate) Related Products